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Compound of Interest

Compound Name: AZ3451

Cat. No.: B15602726 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the preparation, storage, and

handling of stock solutions of AZ3451, a potent and selective allosteric antagonist of Protease-

Activated Receptor 2 (PAR2).[1][2][3][4] Adherence to these protocols is critical for ensuring the

solubility, stability, and activity of the compound, thereby promoting experimental reproducibility

and accuracy in preclinical research settings.

Compound Information
AZ3451 is a highly lipophilic molecule that functions by binding to a remote allosteric site on

the PAR2 receptor.[1][5] This binding event prevents the conformational changes required for

receptor activation and subsequent downstream signaling.[1][5]
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Parameter Value Reference

IUPAC Name

2-(6-bromo-1,3-benzodioxol-5-

yl)-N-(4-cyanophenyl)-1-

[(1S)-1-

cyclohexylethyl]benzimidazole-

5-carboxamide

[2]

Molecular Formula C₃₀H₂₇BrN₄O₃ [1][2][3]

Molecular Weight 571.46 g/mol [1][2][3]

CAS Number 2100284-59-9 [1][3]

Appearance
White to light brown solid

powder
[1]

IC₅₀ 23 nM for PAR2 [1][3][4]

Solubility Data
AZ3451 is insoluble in water.[3] The recommended solvent for preparing stock solutions for in

vitro experiments is high-purity, anhydrous Dimethyl Sulfoxide (DMSO). It is crucial to use

newly opened or properly stored anhydrous DMSO, as the compound's solubility is significantly

impacted by moisture.[1][5]

Solvent
Maximum Solubility (In
Vitro)

Reference

DMSO ~100 mg/mL (~175 mM) [1][4]

Ethanol ~100 mg/mL [4]

Water Insoluble [3]

Note: For in vivo applications, specialized solvent systems are required. Common formulations

include mixtures of DMSO, PEG300, Tween-80, and saline, or DMSO and corn oil.[1] These

are beyond the scope of this document, which focuses on stock solutions for in vitro use.
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Signaling Pathway of AZ3451
The following diagram illustrates the mechanism of PAR2 activation and its allosteric inhibition

by AZ3451.
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Caption: Mechanism of PAR2 activation and inhibition by AZ3451.

Protocol: Preparing a 10 mM AZ3451 Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO, a commonly used

concentration for experimental applications.

Materials and Equipment:

AZ3451 powder

Anhydrous, high-purity DMSO

Analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, but recommended)[1]

Experimental Workflow:

Start

1. Weigh AZ3451 Powder
(e.g., 1 mg)

2. Add Anhydrous DMSO
(e.g., 174.99 µL for 10 mM)

3. Dissolve Compound
(Vortex / Sonicate)

4. Aliquot into Tubes

5. Store Aliquots

End
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Caption: Workflow for preparing AZ3451 stock solution.

Step-by-Step Procedure:

Equilibrate: Allow the vial of AZ3451 powder to reach room temperature before opening to

prevent moisture condensation.

Weigh: Accurately weigh a desired amount of AZ3451 powder. For example, weigh 1 mg of

AZ3451.

Calculate Solvent Volume: Use the following formula to calculate the volume of DMSO

required:

Volume (L) = Mass (g) / (Concentration (mol/L) × Molecular Weight ( g/mol ))

For 1 mg of AZ3451 to make a 10 mM (0.010 mol/L) solution:

Volume (L) = 0.001 g / (0.010 mol/L × 571.46 g/mol ) = 0.00017499 L

Volume (µL) = 174.99 µL

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the

AZ3451 powder.

Mix Thoroughly: Cap the vial securely and vortex until the powder is completely dissolved. If

particulates remain, use an ultrasonic bath for 5-10 minutes to aid dissolution.[1] The final

solution should be clear.

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, dispense

the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[1][5]

Storage: Store the aliquots as recommended in the table below.

Storage and Stability
Proper storage is essential to maintain the integrity of AZ3451.
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Form
Storage
Temperature

Shelf Life Reference

Solid Powder -20°C 3 years [1][5]

4°C 2 years [1]

In DMSO -80°C 2 years [1][4][5]

-20°C 1 year [1][4][5]

Note: For maximal stability, storage at -80°C is strongly recommended for solutions.[1][4][5]

Protocol: Preparing a 10 µM Working Solution
This is an example of diluting the 10 mM stock solution to a final working concentration for a

cell-based assay. A concentration of 10 µM has been used in studies with primary rat

chondrocytes.[4]

Procedure:

Thaw one aliquot of the 10 mM AZ3451 stock solution at room temperature.

Use the C₁V₁ = C₂V₂ formula to calculate the required volume. To prepare 1 mL of a 10 µM

working solution in cell culture media:

C₁ (Stock Concentration) = 10 mM

C₂ (Final Concentration) = 10 µM

V₂ (Final Volume) = 1 mL

V₁ (Stock Volume) = (C₂ × V₂) / C₁ = (10 µM × 1 mL) / 10,000 µM = 0.001 mL = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of your cell culture medium or experimental

buffer.

Mix gently but thoroughly by pipetting or inverting the tube.
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Important: The final concentration of DMSO in this example is 0.1%. Always calculate the

final DMSO concentration in your working solution and include a vehicle control (media with

the same percentage of DMSO) in your experiments.

Safety Precautions
Handle AZ3451 in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Avoid inhalation of the powder and contact with skin or eyes.

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. AZ3451 | C30H27BrN4O3 | CID 126961335 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. AZ3451 | 2100284-59-9 | PAR | MOLNOVA [molnova.com]

4. selleckchem.com [selleckchem.com]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of AZ3451
Stock Solutions for Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602726#preparing-az3451-stock-solution-for-
experiments]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15602726?utm_src=pdf-body
https://www.benchchem.com/product/b15602726?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/AZ3451.html
https://pubchem.ncbi.nlm.nih.gov/compound/az3451
https://molnova.com/en/ProductsThr/M23951.html
https://www.selleckchem.com/products/az3451.html
https://www.medchemexpress.com/AZ3451.html?locale=es-ES
https://www.benchchem.com/product/b15602726#preparing-az3451-stock-solution-for-experiments
https://www.benchchem.com/product/b15602726#preparing-az3451-stock-solution-for-experiments
https://www.benchchem.com/product/b15602726#preparing-az3451-stock-solution-for-experiments
https://www.benchchem.com/product/b15602726#preparing-az3451-stock-solution-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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